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Compound of Interest

Compound Name: 3-Formylbenzenesulfonic acid

Cat. No.: B046849

An In-depth Technical Guide to 3-Formylbenzenesulfonic Acid

This technical guide provides a comprehensive overview of 3-Formylbenzenesulfonic acid, a
bifunctional organic compound of significant interest to researchers, scientists, and
professionals in drug development. This document details its chemical identity,
physicochemical properties, synthesis protocols, and key applications.

Chemical Identity and Structure

3-Formylbenzenesulfonic acid, also known as m-formylbenzenesulfonic acid or 3-
sulfobenzaldehyde, is an aromatic compound featuring both a formyl (-CHO) and a sulfonic
acid (-SO3H) group attached to a benzene ring at the meta position.[1][2][3] This unique
structure confers dual reactivity, making it a valuable building block in organic synthesis.[4]

e CAS Number: 98-45-3[1][2][3][4][5][6]
e Molecular Formula: C7HeO4S[1][2][4][5]
e |[UPAC Name: 3-formylbenzenesulfonic acid[3][4]

e Synonyms: 3-Sulfobenzaldehyde, Benzaldehyde-3-sulfonic acid, m-Formylbenzenesulfonic
acid[1][2][3]

The structure incorporates a highly reactive aldehyde group, which can participate in reactions
like the formation of Schiff bases, and a strongly acidic sulfonic acid group that enhances water
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solubility.[4]

Molecular Structure:

Caption: Chemical structure of 3-Formylbenzenesulfonic acid.

Physicochemical and Computational Data

The key properties of 3-Formylbenzenesulfonic acid are summarized in the table below. This

data is essential for designing experimental conditions and predicting its behavior in various

chemical systems.

Property

Value

Reference

Molecular Weight

186.19 g/mol

[1]141[5]

Canonical SMILES

C1=CC(=CC(=C1)S(=0)

(=0)0)C=0

[3]141(5]

InChl Key

MRXZEDMLQMDMGB-

UHFFFAOYSA-N

[3]4]

Topological Polar Surface Area

(TPSA) 71.44 A2 [5]
logP 0.7458 [5]
Hydrogen Bond Donors 1 [5]
Hydrogen Bond Acceptors 3 [5]
Rotatable Bonds 2 [5]
Purity >95% [5]
Storage Sealed in dry, 2-8°C [5]

Synthesis and Experimental Protocols

The primary method for synthesizing 3-Formylbenzenesulfonic acid is through the

electrophilic aromatic sulfonation of benzaldehyde.[4] Alternative methods include the oxidation
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of related precursors.[4]

Electrophilic Aromatic Sulfonation of Benzaldehyde

This traditional method involves the reaction of benzaldehyde with a sulfonating agent, such as
fuming sulfuric acid (oleum).[4]

Experimental Protocol:

o Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and dropping funnel
is placed in an ice bath to maintain a low temperature.

» Reagents: Benzaldehyde is the substrate, and fuming sulfuric acid (e.g., 20% oleum) serves
as the sulfonating agent.[4]

e Procedure:
o Benzaldehyde is added to the reaction vessel.

o Fuming sulfuric acid is added dropwise to the benzaldehyde while maintaining the reaction
temperature between 0°C and 20°C.[4] This temperature control is critical to prevent side
reactions like the oxidation of the aldehyde group.[4]

o A molar ratio of approximately 1:1.2 (benzaldehyde to oleum) is often used to ensure the
reaction proceeds to completion.[4]

e Quenching and Isolation: After the addition is complete, the reaction mixture is stirred for a
specified period. The mixture is then carefully poured onto crushed ice to quench the
reaction and precipitate the product.

 Purification: The crude product can be purified by recrystallization from a suitable solvent.

Workflow Diagram:
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Caption: Workflow for the synthesis of 3-Formylbenzenesulfonic acid.

Chemical Reactivity and Applications

The dual functionality of 3-Formylbenzenesulfonic acid makes it a versatile reagent in
various chemical transformations and applications.

Key Chemical Reactions

e Oxidation: The formyl group can be oxidized to a carboxylic acid, yielding 3-
carboxybenzenesulfonic acid.[7]

e Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing
agents like sodium borohydride.[7]

o Condensation Reactions: The aldehyde moiety readily reacts with primary amines to form
Schiff bases, making it useful as a cross-linking agent.[4]

Applications in Research and Development

3-Formylbenzenesulfonic acid and its derivatives are utilized in several areas of research
and industry:

» Organic Synthesis: It serves as a crucial intermediate for the synthesis of pharmaceuticals,
dyes, and agrochemicals.[4][7] For instance, it is used in the synthesis of N-substituted-1H-
benzimidazole-5(6)-sulfonamides.[1]

o Materials Science: Its structure is valuable for developing advanced materials such as
polymers, resins, and covalent organic frameworks (COFs).[4][7]
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» Catalysis: The sulfonic acid group allows it to function as an acid catalyst, particularly in
heterogeneous catalysis.[4]

e Bioconjugation: The reactivity of the aldehyde group is exploited for cross-linking and
bioconjugation applications.[4]

Safety and Handling

For research use only. Not for human or veterinary use.[4] It is advisable to handle this
compound in a well-ventilated area, using appropriate personal protective equipment (PPE),
including gloves and safety glasses. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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